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Compound of Interest

Compound Name: SHP099

Cat. No.: B560175

This guide provides researchers, scientists, and drug development professionals with
comprehensive technical information, troubleshooting advice, and frequently asked questions
(FAQs) regarding the solubility and stability of the SHP2 inhibitor, SHP099, in Dimethyl
Sulfoxide (DMSO).

Frequently Asked Questions (FAQS)

Q1: What is the reported solubility of SHP099 in DMSQO?

Al: The solubility of SHP099 in DMSO varies across different suppliers. It is crucial to use
fresh, anhydrous DMSO, as moisture can significantly reduce solubility[1][2][3]. Some sources
indicate that sonication may be necessary to achieve complete dissolution[2][4]. Please refer to
the table below for reported values.

Q2: How should | prepare a stock solution of SHP099 in DMSO?

A2: To prepare a stock solution, start by weighing the desired amount of SHP099 powder.
Then, add fresh, anhydrous DMSO to the appropriate final concentration. Ensure the solution is
thoroughly mixed; if needed, use an ultrasonic bath to aid dissolution[2][4]. For a detailed step-
by-step guide, please see the Experimental Protocols section.

Q3: What are the recommended storage conditions for SHP099 powder and its DMSO stock
solutions?

A3: SHP099 powder is stable for extended periods when stored at -20°C[4][5]. Once dissolved
in DMSO, stock solutions should be aliquoted to prevent repeated freeze-thaw cycles and
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stored at -20°C for short-term use or -80°C for long-term storage[1][2][4].
Q4: How stable are SHP099 stock solutions in DMSO?

A4: When stored correctly, SHP099 stock solutions in DMSO are stable for up to one month at
-20°C and for six months to a year at -80°C[1][2][4]. It is highly recommended to use freshly
prepared solutions for the most reliable experimental results.

Q5: What is the mechanism of action for SHP099?

A5: SHP099 is a potent and selective allosteric inhibitor of SHP2, a non-receptor protein
tyrosine phosphatase[1][4][5]. It stabilizes SHP2 in an auto-inhibited conformation by binding to
the interface of the N-terminal SH2, C-terminal SH2, and protein tyrosine phosphatase
domains[2][5]. This inhibition suppresses the RAS-ERK signaling pathway, which is critical for
the proliferation of cancer cells driven by receptor tyrosine kinases[2][5][6].

Data Presentation

Table 1: SHP099 Solubility in DMSO

Molar
Supplier/Source Solubility (mg/mL) Concentration Notes

(mM)

] Use fresh, moisture-
Selleck Chemicals 70 mg/mL 198.71 mM
free DMSO[1].
Cayman Chemical 30 mg/mL ~85.16 mM
MedchemExpress Requires sonication[2]
12 mg/mL 34.07 mM

(MCE) [4].

Note: The molar concentration is calculated based on the molecular weight of SHP099 (352.26
g/mol )[4].

Table 2: Recommended Storage Conditions for SHP099
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Storage ) .
Form Duration Recommendations
Temperature

Keep tightly sealed in
Powder -20°C 3years a dry environment[1]

[4].

For shorter-term

4°C 2 years

storage[4].

o Aliguot to avoid
Stock Solution in
-80°C 6-12 months freeze-thaw cycles[1]
DMSO
[21[4].

For frequent use;

-20°C 1 month aliquot to minimize

degradation[1][2][4].

Troubleshooting Guide

Q: I'm having difficulty dissolving SHP099 in DMSO. What should | do?
A: If you encounter solubility issues, consider the following:

o Use Fresh DMSO: DMSO is hygroscopic, meaning it readily absorbs moisture from the air.
Absorbed water can significantly decrease the solubility of compounds[1][2][3]. Always use a
fresh, unopened bottle or a properly stored aliquot of anhydrous DMSO.

o Apply Sonication: Gentle warming or sonication can help dissolve the compound. One
supplier specifically notes that ultrasonic treatment is needed to achieve a 12 mg/mL
concentration[2][4].

e Check Concentration: Ensure you are not trying to prepare a solution that exceeds the
highest reported solubility limits (see Table 1).

Q: My SHP099 solution in DMSO appears cloudy or has precipitates after storage. What
happened?

A: Cloudiness or precipitation can occur for several reasons:
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» Freeze-Thaw Cycles: Repeatedly freezing and thawing a stock solution can lead to
compound precipitation and degradation. It is critical to aliquot your stock solution into single-
use volumes immediately after preparation[1][2].

e Moisture Contamination: If the vial was not sealed properly, moisture may have entered,
reducing solubility and causing the compound to crash out of solution.

o Storage Temperature Fluctuation: Storing solutions at a temperature that is not consistently
maintained (e.g., a freezer with an auto-defrost cycle) can also contribute to this issue.

Q: Can | store my SHP099 working solutions, which are diluted in aqueous media?

A: SHP099 is insoluble in water[1][2][4]. Therefore, working solutions diluted in aqueous buffers
(like PBS) should be prepared fresh from the DMSO stock solution immediately before use. Do
not store aqueous dilutions, as the compound will likely precipitate over time.

Experimental Protocols & Visualizations

Protocol: Preparation of a 10 mM SHP099 Stock Solution
in DMSO

This protocol provides a step-by-step method for preparing a standard stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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